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Compound of Interest

Compound Name: N-Cyclohexylpropanamide

Cat. No.: B072063

Disclaimer: This document provides essential safety and logistical information for the proper
disposal of N-Cyclohexylpropanamide. It is intended for use by trained professionals in a
laboratory setting. Always consult your institution's Environmental Health and Safety (EHS)
department and local regulations for specific disposal requirements.

N-Cyclohexylpropanamide (CAS No: 1126-56-3) requires careful handling and disposal due
to its potential health hazards. Adherence to these procedures is critical to ensure the safety of
laboratory personnel and to minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

According to the Safety Data Sheet (SDS) from Angene Chemical, N-Cyclohexylpropanamide
is classified with the following hazards[1]:

Harmful if swallowed (Acute toxicity, oral, Category 4)

Causes skin irritation (Skin corrosion/irritation, Category 2)

Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A)

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation, Category 3)
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Proper personal protective equipment (PPE) is mandatory when handling this compound.

Protection Type Specification Rationale

] Protects against splashes and
) Chemical safety goggles and a .
Eye Protection _ vapors that can cause serious
face shield. o
eye irritation.[1]

_ Impervious chemical-resistant Prevents skin contact which
Hand Protection

gloves (e.g., nitrile rubber). can lead to irritation.[1]
Ski d Bod Laboratory coat, long pants, Minimizes skin contact with the
in and Body i
and closed-toe shoes. chemical.

Use in a well-ventilated area or
Resoirat with a chemical fume hood. If Protects against inhalation of
espiratory S
ventilation is inadequate, use a  harmful dust or vapors.[1]

NIOSH-approved respirator.

Step-by-Step Disposal Protocol

The following protocol outlines the procedure for the safe disposal of N-
Cyclohexylpropanamide from a laboratory setting.

1. Waste Ildentification and Labeling:

o Clearly label a dedicated waste container with "Hazardous Waste" and the full chemical
name, "N-Cyclohexylpropanamide". Do not use abbreviations.

« Include the date the waste was first added and the contact information of the principal
investigator.

2. Container Selection and Management:

e Use a container that is compatible with N-Cyclohexylpropanamide and is leak-proof. The
original container is often a suitable choice.

o Keep the container securely capped at all times, except when adding waste.
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3. Waste Segregation and Storage:

» Store the N-Cyclohexylpropanamide waste in a designated and properly marked "Satellite
Accumulation Area" within the laboratory.

o Store separately from incompatible materials, such as strong oxidizing agents.
4. Disposal Arrangement:

» Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

e Do not dispose of N-Cyclohexylpropanamide down the drain or in the regular trash.[1]
5. Spill Management:
 In the event of a spill, ensure the area is well-ventilated and restrict access.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,
sand, or earth).

o Carefully sweep up the absorbed material and place it into a labeled hazardous waste
container for disposal.[1]

o Decontaminate the spill area with a suitable solvent, and collect the decontamination
materials as hazardous waste.

6. Empty Container Disposal:
o Triple-rinse the empty container with a suitable solvent (e.g., ethanol or acetone).
e Collect the rinsate as hazardous chemical waste.

« After triple-rinsing, the container may be disposed of according to your institution's guidelines
for decontaminated labware.

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of N-
Cyclohexylpropanamide.

@Cyclohexylpropanamide Waste G@

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Select Compatible, Labeled
Hazardous Waste Container

:

Transfer Waste to Container

/
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J

Store in Designated Satellite
Accumulation Area

Is Container Full?

Continue to Add Waste

Arrange for EHS Pickup (as needed)

End: Proper Disposal

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b072063?utm_src=pdf-body
https://www.benchchem.com/product/b072063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Disposal workflow for N-Cyclohexylpropanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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